Cas no 1402672-69-8 (Pyrazine, 3-bromo-2,5-dichloro-)
Pyrazine, 3-bromo-2,5-dichloro-, is a halogenated heterocyclic compound featuring a pyrazine core substituted with bromo and dichloro functional groups. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of multiple halogens enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. Its well-defined reactivity profile and stability under controlled conditions ensure consistent performance in specialized synthetic pathways. The compound is typically handled under inert conditions due to its sensitivity to moisture and air, requiring proper storage and handling protocols.
1402672-69-8 structure
Product Name:Pyrazine, 3-bromo-2,5-dichloro-
CAS No:1402672-69-8
MF:C4HBrCl2N2
MW:227.874137639999
MDL:MFCD22576244
CID:5150406
Update Time:2025-06-24
Pyrazine, 3-bromo-2,5-dichloro- Chemical and Physical Properties
Names and Identifiers
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- Pyrazine, 3-bromo-2,5-dichloro-
- 3-bromo-2,5-dichloropyrazine
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- MDL： MFCD22576244
- Inchi： 1S/C4HBrCl2N2/c5-3-4(7)8-1-2(6)9-3/h1H
- InChI Key： GDSIDODSAUTPKP-UHFFFAOYSA-N
- SMILES： C1(Cl)=NC=C(Cl)N=C1Br
Pyrazine, 3-bromo-2,5-dichloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D520924-5g |
3-bromo-2,5-dichloropyrazine |
1402672-69-8 | 97% | 5g |
$2000 | 2023-09-01 |
Pyrazine, 3-bromo-2,5-dichloro- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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